Cas no 1936718-02-3 (3-Piperidinol, 3-[1-(aminomethyl)cyclopropyl]-2-methyl-)

• Product Name: 3-Piperidinol, 3-[1-(aminomethyl)cyclopropyl]-2-methyl-
• CAS No: 1936718-02-3
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5277406
• Update Time: 2025-09-28

3-Piperidinol, 3-[1-(aminomethyl)cyclopropyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 3-[1-(aminomethyl)cyclopropyl]-2-methyl-

• Inchi： 1S/C10H20N2O/c1-8-10(13,3-2-6-12-8)9(7-11)4-5-9/h8,12-13H,2-7,11H2,1H3
• InChI Key： IFQIENFUKGCDTL-UHFFFAOYSA-N
• SMILES： N1CCCC(C2(CN)CC2)(O)C1C

Additional information on 3-Piperidinol, 3-[1-(aminomethyl)cyclopropyl]-2-methyl-

Comprehensive Overview of 3-Piperidinol, 3-[1-(aminomethyl)cyclopropyl]-2-methyl- (CAS No. 1936718-02-3)

3-Piperidinol, 3-[1-(aminomethyl)cyclopropyl]-2-methyl- (CAS No. 1936718-02-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperidine derivatives family, known for their versatile applications in drug discovery and material science. With its unique structural features, including a cyclopropyl and aminomethyl group, this molecule offers intriguing possibilities for medicinal chemistry and beyond.

The molecular structure of 3-Piperidinol, 3-[1-(aminomethyl)cyclopropyl]-2-methyl- combines a piperidine core with a methyl substitution at the 2-position and a 1-(aminomethyl)cyclopropyl moiety at the 3-position. This arrangement contributes to its distinct physicochemical properties, such as solubility, stability, and reactivity. Researchers are particularly interested in how these structural elements influence the compound's interactions with biological targets, making it a valuable candidate for drug development and pharmacological studies.

In recent years, the demand for novel piperidine derivatives has surged, driven by their potential in treating neurological disorders, metabolic diseases, and inflammatory conditions. 3-Piperidinol, 3-[1-(aminomethyl)cyclopropyl]-2-methyl- stands out due to its ability to modulate specific receptors and enzymes, offering a promising scaffold for designing next-generation therapeutics. Its aminomethylcyclopropyl group, in particular, is being explored for its role in enhancing bioavailability and target specificity.

The synthesis of 3-Piperidinol, 3-[1-(aminomethyl)cyclopropyl]-2-methyl- involves multi-step organic reactions, often starting from readily available piperidine precursors. Key steps include the introduction of the cyclopropyl ring and the aminomethyl functionality, which require careful optimization to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the final product, ensuring compliance with industry standards.

Beyond pharmaceuticals, 3-Piperidinol, 3-[1-(aminomethyl)cyclopropyl]-2-methyl- has potential applications in agrochemicals and material science. Its structural motifs can be leveraged to develop new pesticides, fungicides, or polymers with enhanced properties. The compound's stability under various conditions makes it a viable candidate for formulations requiring long shelf lives or controlled release mechanisms.

Market trends indicate a growing interest in specialty chemicals like 3-Piperidinol, 3-[1-(aminomethyl)cyclopropyl]-2-methyl-, particularly in regions with robust pharmaceutical and chemical industries. Companies are investing in R&D to explore its full potential, while regulatory bodies emphasize the need for sustainable and safe production practices. As a result, manufacturers are adopting greener synthesis routes and stringent quality control measures.

Researchers and industry professionals frequently search for information on piperidine-based compounds, CAS 1936718-02-3, and 3-[1-(aminomethyl)cyclopropyl]-2-methyl-3-piperidinol to stay updated on the latest advancements. Common queries include its synthetic routes, pharmacological activities, and commercial availability. Addressing these topics ensures that this article remains relevant and valuable to its audience.

In conclusion, 3-Piperidinol, 3-[1-(aminomethyl)cyclopropyl]-2-methyl- (CAS No. 1936718-02-3) represents a compelling area of study in modern chemistry. Its unique structure, diverse applications, and growing market demand underscore its importance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in the development of innovative solutions across multiple sectors.